ethyl 4-bromo-5-ethyl-1H-imidazole-2-carboxylate
Cat. No. B8649114
M. Wt: 247.09 g/mol
InChI Key: ZUNQBFMWUCUJBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08927588B2
Procedure details
The same operation as in Example (1c) was performed using ethyl 5-ethyl-1H-imidazole-2-carboxylate obtained by the method described in Example (1b) (0.29 g, 1.30 mmol) and NBS (0.28 g, 1.28 mmol), to obtain 0.22 g of the title compound as a white solid (69%).
Name
Yield
69%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([C:3]1[NH:7][C:6]([C:8]([O:10][CH2:11][CH3:12])=[O:9])=[N:5][CH:4]=1)[CH3:2].C1C(=O)N([Br:20])C(=O)C1>>[Br:20][C:4]1[N:5]=[C:6]([C:8]([O:10][CH2:11][CH3:12])=[O:9])[NH:7][C:3]=1[CH2:1][CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)C1=CN=C(N1)C(=O)OCC
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Step Two
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Name
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|
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Quantity
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0.29 g
|
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Type
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reactant
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Smiles
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C(C)C1=CN=C(N1)C(=O)OCC
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Step Three
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Name
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|
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Quantity
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0.28 g
|
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Type
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reactant
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Smiles
|
C1CC(=O)N(C1=O)Br
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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obtained by the method
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
BrC=1N=C(NC1CC)C(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.22 g | |
| YIELD: PERCENTYIELD | 69% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
